Cas no 2126176-79-0 (4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride)

• Product Name: 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride
• CAS No: 2126176-79-0
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 4639327
• Update Time: 2025-05-21

4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride
• BKD17679
• 3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole;hydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-3-9-4-2-7(1)5-8-10-6-12-11-8;/h6-7,9H,1-5H2;1H
• InChI Key： CUKIOZGBKZSSFF-UHFFFAOYSA-N
• SMILES： Cl.O1C=NC(CC2CCNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 51

Additional information on 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride

Comprehensive Overview of 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride (CAS No. 2126176-79-0)

The compound 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride (CAS No. 2126176-79-0) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring linked to a piperidine moiety via a methylene bridge, makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the development of novel therapeutics targeting neurological disorders, metabolic diseases, and inflammatory conditions.

In recent years, the demand for heterocyclic compounds like 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride has surged due to their role in modulating protein-protein interactions and enzyme activity. The 1,2,4-oxadiazole ring, in particular, is known for its stability and ability to mimic peptide bonds, making it a valuable component in medicinal chemistry. This compound’s hydrochloride salt form enhances its solubility, a critical factor for drug formulation and bioavailability optimization.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for G-protein-coupled receptors (GPCRs) and ion channels. Given the structural features of 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride, it is being investigated as a potential ligand for these targets. Its piperidine core is a common motif in CNS-active drugs, which aligns with current research into neurodegenerative disease therapeutics, such as Alzheimer’s and Parkinson’s disease.

Another area of interest is the compound’s potential in cancer research. The 1,2,4-oxadiazole moiety has been linked to apoptosis induction and kinase inhibition, two mechanisms highly relevant to oncology. Researchers are also examining its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology for targeted protein degradation. These applications highlight the compound’s relevance in precision medicine and personalized therapy.

From a synthetic chemistry perspective, 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride is often prepared via cyclization reactions involving nitrile oxides and amidoximes. Its purity and stability are critical for reproducibility in biological assays, driving advancements in analytical techniques such as HPLC and LC-MS. The compound’s CAS No. 2126176-79-0 serves as a unique identifier in chemical databases, facilitating global collaboration in research.

In the context of green chemistry, there is growing emphasis on sustainable synthesis routes for such intermediates. Innovations in catalytic methods and solvent-free reactions are being explored to reduce environmental impact while maintaining high yields. This aligns with broader industry trends toward eco-friendly pharmaceutical manufacturing.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride is essential. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating the drug discovery pipeline. These approaches are particularly valuable in virtual screening campaigns for identifying lead compounds.

In summary, 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride (CAS No. 2126176-79-0) represents a promising candidate for multiple therapeutic areas. Its structural versatility, combined with advancements in synthetic and analytical methodologies, positions it at the forefront of modern pharmaceutical research. As the scientific community continues to unravel its potential, this compound is likely to play a pivotal role in addressing unmet medical needs.